Cas no 2172527-01-2 (6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid)

• Product Name: 6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid
• CAS No: 2172527-01-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6350786
• PubChem ID: 165501756
• Update Time: 2025-08-04

6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid
• EN300-1483521
• 6-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)hexanoic acid
• 2172527-01-2

• Inchi： 1S/C28H34N2O5/c31-25(29-16-7-1-2-13-26(32)33)17-28(14-8-15-28)19-30-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,24H,1-2,7-8,13-19H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： DWMPQOUNHRQRTJ-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCCCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid

6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid: A Comprehensive Overview

The compound CAS No. 2172527-01-2, also known as 6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a hexanoic acid moiety. The integration of these functional groups makes it a versatile molecule with unique properties.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the molecule during synthesis or in its intended application. The cyclobutane ring, on the other hand, introduces strain into the molecule, which can influence its reactivity and stability. This structural feature is particularly interesting from a chemical standpoint, as strained rings are known to participate in various types of reactivity, including [4+2] cycloadditions and other pericyclic reactions.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. The hexanoic acid moiety provides hydrophilic properties, which can enhance the solubility of the molecule in aqueous environments. This characteristic is highly desirable in pharmaceutical applications, where solubility is often a critical factor in drug efficacy. Additionally, the combination of hydrophilic and hydrophobic regions within the molecule may allow for the formation of self-assembled structures, such as micelles or nanoparticles, which can be used to encapsulate and deliver drugs to specific targets within the body.

In terms of synthesis, this compound is typically prepared through a multi-step process that involves the coupling of amino acids with Fmoc protecting groups. The synthesis begins with the activation of the carboxylic acid group using an appropriate coupling agent, followed by the addition of the Fmoc-protected amino group. The cyclobutane ring is then introduced via a ring-closing reaction, which requires precise control over reaction conditions to ensure proper stereochemistry and regioselectivity.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a valuable tool in materials science, particularly in the development of novel polymers and coatings. The Fmoc group can be used as a photosensitive moiety, enabling light-triggered reactions that are essential in photolithography and 3D printing technologies. Furthermore, the cyclobutane ring's strain energy can be harnessed to create materials with enhanced mechanical properties or stimuli-responsive behaviors.

From an environmental perspective, researchers have explored the biodegradability of this compound to assess its potential impact on ecosystems. Initial studies suggest that under certain conditions, such as those found in soil or aquatic environments, the compound undergoes enzymatic degradation due to its peptide-like structure. This biodegradability is an important consideration for its use in sustainable materials and green chemistry applications.

In conclusion, CAS No. 2172527-01-2 or 6-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in fields ranging from pharmaceuticals to materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.